Cas no 1249763-34-5 (Methyl 6-amino-1H-indole-3-carboxylate)

• Product Name: Methyl 6-amino-1H-indole-3-carboxylate
• CAS No: 1249763-34-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD14622148
• CID: 2094239
• PubChem ID: 61310595
• Update Time: 2025-06-08

Methyl 6-amino-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-1H-indole-3-carboxylate
• SCHEMBL5631381
• CS-0048953
• EN300-311782
• AS-34032
• SY212126
• 1249763-34-5
• Z802847364
• MFCD14622148
• 1H-Indole-3-carboxylic acid, 6-amino-, methyl ester
• methyl6-amino-1H-indole-3-carboxylate
• AKOS010564565
• ZZB76334
• SB11930
• 872-010-0

• MDL： MFCD14622148
• Inchi： 1S/C10H10N2O2/c1-14-10(13)8-5-12-9-4-6(11)2-3-7(8)9/h2-5,12H,11H2,1H3
• InChI Key： LYNKTDFIPVBZHP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC2C=C(C=CC=21)N)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 6-amino-1H-indole-3-carboxylate

Methyl 6-amino-1H-indole-3-carboxylate (CAS No. 1249763-34-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-amino-1H-indole-3-carboxylate, identified by its CAS number 1249763-34-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a fused indole ring system with an amino group at the 6-position and a carboxylate ester at the 3-position, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The structure of Methyl 6-amino-1H-indole-3-carboxylate makes it a valuable building block for constructing more complex pharmacophores. The indole core is a prominent scaffold in medicinal chemistry, known for its presence in numerous biologically active compounds, including antimicrobial, antiviral, and anticancer agents. The introduction of an amino group at the 6-position enhances the reactivity of the molecule, allowing for further functionalization through various chemical transformations.

In recent years, researchers have been exploring the potential of indole derivatives in addressing emerging therapeutic challenges. The< strong>6-amino-1H-indole-3-carboxylate derivative has been particularly studied for its role in developing novel inhibitors targeting enzyme-catalyzed pathways. For instance, studies have highlighted its utility in synthesizing compounds that modulate kinases and other critical enzymes involved in cancer progression. The carboxylate ester moiety at the 3-position provides an additional handle for chemical modification, enabling the creation of prodrugs or conjugates that enhance bioavailability and target specificity.

The synthesis of Methyl 6-amino-1H-indole-3-carboxylate typically involves multi-step organic reactions, often starting from readily available indole precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of< strong>1249763-34-5 but also demonstrate the versatility of modern organic chemistry in constructing complex molecular architectures.

One of the most compelling aspects of Methyl 6-amino-1H-indole-3-carboxylate is its role in developing targeted therapies. Researchers have leveraged its structural features to design molecules that interact selectively with biological targets. For example, derivatives of this compound have been investigated as potential inhibitors of polyphenol oxidase enzymes, which play a role in fruit ripening and are also implicated in certain human diseases. The ability to fine-tune the properties of these derivatives through structural modifications offers a powerful tool for drug discovery.

The pharmacological activity of compounds derived from< strong>6-amino-1H-indole-3-carboxylate has been further explored in preclinical studies. These investigations have revealed promising results in models of inflammation and neurodegenerative diseases. The amino group at the 6-position allows for interactions with various biological receptors and enzymes, making it an ideal candidate for designing molecules with tailored pharmacological profiles. Additionally, the carboxylate ester functionality can be hydrolyzed under physiological conditions, releasing active species that exert therapeutic effects.

In conclusion, Methyl 6-amino-1H-indole-3-carboxylate (CAS No. 1249763-34-5) represents a cornerstone compound in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing innovative therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts across various therapeutic areas.